Cas no 1246816-59-0 (Carbovir-13C,d2)

Carbovir-13C,d2 is a stable isotope-labeled analog of Carbovir, where specific carbon atoms are replaced with 13C and hydrogen atoms with deuterium (d2). This compound is primarily used as an internal standard in quantitative mass spectrometry and NMR studies, ensuring high precision and accuracy in pharmacokinetic and metabolic research. The isotopic labeling minimizes interference from endogenous compounds, enhancing analytical sensitivity and reproducibility. Its application is critical in drug development, particularly for antiviral studies, where precise quantification of Carbovir and its metabolites is required. The labeled structure also facilitates mechanistic investigations of metabolic pathways, providing reliable data for regulatory and research purposes.

Carbovir-13C,d2 structure

Product Name:Carbovir-13C,d2

CAS No:1246816-59-0

MF:C₁₁H₁₃N₅O₂

MW:250.258199453354

CID:1063951

Update Time:2025-06-14

Carbovir-13C,d2 Chemical and Physical Properties

Names and Identifiers

- Carbovir-13C,d2
- 2-amino-9-[4-[dideuterio(hydroxy)methyl]cyclopent-2-en-1-yl]-3H-purin-6-one
- cis-Carbovir-13C,d2
- rel-2-Amino-1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-6H-purin-6-one-13C,d2
- Inchi： 1S/C11H13N5O2/c12-11-14-9-8(10(18)15-11)13-5-16(9)7-2-1-6(3-7)4-17/h1-2,5-7,17H,3-4H2,(H3,12,14,15,18)/i4D2,5+1
- InChI Key： XSSYCIGJYCVRRK-TTYOAZMQSA-N
- SMILES： OC([2H])([2H])C1C=CC(C1)N1[13CH]=NC2C(NC(N)=NC1=2)=O

Computed Properties

Exact Mass: 250.12300

Experimental Properties

Melting Point: 266-268°C
PSA: 110.81000
LogP: 0.15370

Carbovir-13C,d2 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C177742-0.5mg	Carbovir-13C,d2	1246816-59-0	0.5mg	$ 230.00	2023-02-01
TRC	C177742-5mg	Carbovir-13C,d2	1246816-59-0	5mg	$ 2067.00	2023-09-08
Biosynth	WZB81659-1 mg	Carbovir-13C,d2	1246816-59-0	1mg	$727.65	2022-12-28
Biosynth	WZB81659-5 mg	Carbovir-13C,d2	1246816-59-0	5mg	$2,364.90	2022-12-28
Biosynth	WZB81659-10 mg	Carbovir-13C,d2	1246816-59-0	10mg	$3,783.80	2022-12-28
SHENG KE LU SI SHENG WU JI SHU	sc-504643-0.5 mg	Carbovir-13C,d2,	1246816-59-0	0.5 mg	￥3,234.00	2023-07-11
TRC	C177742-.5mg	Carbovir-13C,d2	1246816-59-0	.5mg	$ 269.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-504643-0.5mg	Carbovir-13C,d2,	1246816-59-0	0.5mg	￥3234.00	2023-09-05

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Additional information on Carbovir-13C,d2

Comprehensive Analysis of Carbovir-13C,d2 (CAS No. 1246816-59-0): Applications and Research Insights

In the rapidly evolving field of pharmaceutical and biochemical research, isotopic labeling has become a cornerstone for advancing drug development and metabolic studies. Among these labeled compounds, Carbovir-13C,d2 (CAS No. 1246816-59-0) stands out as a critical tool for researchers. This compound, a stable isotope-labeled analog of Carbovir, is widely utilized in mass spectrometry, pharmacokinetics, and drug metabolism studies. Its unique 13C and deuterium (d2) labeling enables precise tracking and quantification, making it indispensable in modern analytical workflows.

The growing demand for isotope-labeled compounds like Carbovir-13C,d2 is driven by their ability to enhance the accuracy of drug discovery and development. Researchers frequently search for terms such as "stable isotope labeling applications" or "Carbovir-13C,d2 synthesis", reflecting the compound's relevance in cutting-edge studies. With the rise of personalized medicine and targeted therapies, the need for high-purity labeled standards has surged, positioning Carbovir-13C,d2 as a valuable asset in laboratories worldwide.

One of the most compelling applications of Carbovir-13C,d2 lies in its role in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) analyses. This technique is pivotal for quantifying drug metabolites in biological matrices, and the use of isotopically labeled internal standards like Carbovir-13C,d2 minimizes matrix effects and improves data reliability. Searches for "LC-MS/MS internal standards" or "isotope dilution mass spectrometry" often highlight the compound's significance in ensuring reproducible and accurate results.

Beyond analytical chemistry, Carbovir-13C,d2 is also instrumental in drug interaction studies and enzyme kinetics research. Its stable isotope labeling allows scientists to differentiate between endogenous and exogenous compounds, addressing common challenges in pharmacokinetic modeling. Queries such as "isotope-labeled drugs in clinical trials" or "Carbovir-13C,d2 bioavailability" underscore its role in bridging preclinical and clinical research gaps.

The synthesis and characterization of Carbovir-13C,d2 require stringent quality control to ensure isotopic purity and chemical integrity. Laboratories specializing in custom isotope synthesis often emphasize the importance of rigorous validation protocols, as seen in searches for "GMP-grade labeled compounds" or "Carbovir-13C,d2 certification". These standards are critical for maintaining compliance with regulatory guidelines and ensuring the compound's suitability for high-stakes research.

In conclusion, Carbovir-13C,d2 (CAS No. 1246816-59-0) exemplifies the transformative potential of isotope-labeled compounds in pharmaceutical sciences. Its applications span from analytical method development to translational research, aligning with trending topics like "precision medicine" and "biomarker discovery". As the scientific community continues to explore innovative solutions for drug development, Carbovir-13C,d2 remains a vital resource for achieving breakthroughs in metabolic profiling and therapeutic efficacy studies.